1-Methyl-1H-pyrazole-4-carbonyl chloride

• IUPAC Name: 1-methylpyrazole-4-carbonyl chloride
• InChI: InChI=1S/C5H5ClN2O/c1-8-3-4(2-7-8)5(6)9/h2-3H,1H3
• InChI Key: QLBBQLJPRXPVOS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)Cl
• Molecular Formula: C5H5ClN2O
• DSSTOX Substance ID: DTXSID70390389
• Molecular Weight: 144.56 g/mol
• CAS RN: 79583-19-0

Description

1-Methyl-1H-pyrazole-4-carbonyl chloride (MPCC) is an organochloride compound that has a wide range of applications in organic synthesis and chemical research. It is a versatile reagent that has been used in the synthesis of various organic compounds, including heterocycles, amines, and amino acids. MPCC is also used in the synthesis of pharmaceuticals, dyes, and other specialty chemicals. Its unique properties make it an attractive choice for many applications in the laboratory.

Scientific Research Applications

Chemical Building Blocks

. .

Life Science Research

. .

Preparation of Aminothiazoles

. .

Potential JAK2 Inhibitors

.

TGF-β1 and Active A Signaling Inhibitors

.

Inhibitors of c-Met Kinase

.

Mechanism of Action

Target of Action

1-Methyl-1H-pyrazole-4-carbonyl chloride is a pyrazole-bearing compound . Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . They have been evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . .

Mode of Action

It’s known that pyrazole derivatives have shown diverse biological activities, including antileishmanial and antimalarial effects . The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of a certain pyrazole derivative . This suggests that 1-Methyl-1H-pyrazole-4-carbonyl chloride might interact with its targets in a similar manner.

Biochemical Pathways

Given its antileishmanial and antimalarial activities, it can be inferred that it likely interferes with the life cycle of the leishmania and plasmodium parasites .

Pharmacokinetics

It’s known that the compound is classified as hazardous under the hazardous products regulations, indicating that it may have significant toxic effects .

Result of Action

Given its antileishmanial and antimalarial activities, it can be inferred that it likely has a cytotoxic effect on the leishmania and plasmodium parasites .

Action Environment

It’s known that the compound reacts violently with water and releases gases which are toxic if inhaled . This suggests that the compound’s action, efficacy, and stability might be significantly influenced by the presence of water and other environmental factors.

Q & A

Q1: What is the significance of 1-Methyl-1H-pyrazole-4-carbonyl chloride in the synthesis of novel antifungal agents?

A1: 1-Methyl-1H-pyrazole-4-carbonyl chloride serves as a crucial building block in synthesizing a series of novel pyrazol-4-amide derivatives. The research paper [] highlights its reaction with various amines, resulting in the formation of fourteen new compounds (6a-6g, 7a-7g). These synthesized compounds demonstrated varying degrees of antifungal activity against plant pathogenic fungi. This finding suggests that 1-Methyl-1H-pyrazole-4-carbonyl chloride plays a vital role in creating potentially valuable antifungal agents.

Q2: Can you elaborate on the structure-activity relationship (SAR) observed in the synthesized pyrazol-4-amide derivatives?

A2: While the research paper [] doesn't delve into specific SAR details, it observes that the synthesized compounds (6a-6g, 7a-7g) exhibited different levels of antifungal activity. This observation implies that the variations in the amine substituents attached to the 1-Methyl-1H-pyrazole-4-carbonyl chloride core significantly influence the antifungal potency. Further investigation into the specific structural features contributing to enhanced activity could guide the development of more potent antifungal agents derived from this compound.